N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C22H22N2O3/c1-26-20-10-5-3-8-17(20)22(25)23-15-19(21-11-6-14-27-21)24-13-12-16-7-2-4-9-18(16)24/h2-11,14,19H,12-13,15H2,1H3,(H,23,25)
• InChI Key: OCRLSGANSUNJAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• CAS No.: 898416-12-1

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Docking Studies

Research by Nishtala & Basavoju (2018) explored a structurally similar compound, focusing on its crystal structure and potential against mycobacterium tuberculosis, bacteria, and cancer proteins. The compound demonstrated good activity against mycobacterium tuberculosis and bacteria, as well as moderate activity against cancer protein, suggesting its relevance in antimicrobial and anticancer applications (Nishtala & Basavoju, 2018).

Antibacterial, Antiurease, and Antioxidant Activities

Sokmen et al. (2014) synthesized ethyl N′-furan-2-carbonylbenzohydrazonate, which exhibited significant antibacterial, antiurease, and antioxidant activities. This highlights the compound's potential in developing new therapeutic agents with multiple biological activities (Sokmen et al., 2014).

Targeting Epidemal Growth Factor Receptor in Cancer

Research by Lan et al. (2017) on N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives indicated potent anticancer activities, particularly against EGFR high-expressed cancer cell lines. This study underscores the compound's potential as an EGFR inhibitor and its role in cancer therapy (Lan et al., 2017).

Pharmacological Activities of Seaweed-Derived Furanyl Compounds

Makkar & Chakraborty (2018) isolated furanyl compounds from red seaweed, demonstrating significant anti-inflammatory, antioxidative, and anti-diabetic properties. These findings reveal the potential of furanyl derivatives in diverse pharmacological applications (Makkar & Chakraborty, 2018).

Anticancer and Antiangiogenic Activity of Benzofuran Derivatives

Romagnoli et al. (2015) conducted a study on benzofuran derivatives, discovering potent in vitro and in vivo anticancer and antiangiogenic activities. These compounds showed binding affinity to the colchicine site of tubulin, highlighting their potential in cancer treatment (Romagnoli et al., 2015).